Cas no 127852-30-6 ((1R)-1-[3-(Trifluoromethyl)phenyl]ethanamine)

• Product Name: (1R)-1-[3-(Trifluoromethyl)phenyl]ethanamine
• CAS No: 127852-30-6
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD03093005
• CID: 63902
• PubChem ID: 2779048
• Update Time: 2025-04-18

(1R)-1-[3-(Trifluoromethyl)phenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-[3-(Trifluoromethyl)phenyl]ethylamine hydrochloride
• (1R)-1-[3-(trifluoromethyl)phenyl]ethanamine
• (R)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• (R)-1-[3-(Trifluoromethyl)phenyl]ethylamine (R)-α-(m-(trifluoromethyl)phenyl)ethylamine
• (1R)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• AC1MCUNE
• AC1Q299E
• CTK5J1770
• MolPort-001-771-476
• SBB070315
• SureCN1728826
• Benzenemethanamine,a-methyl-3-(trifluoromethyl)-,(R)-
• (R)-1-(3-Trifluoromethylphenyl)ethylamine
• R-MTF-PEM
• (R)-1-(3-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
• (R)-1-(3-(trifluoromethyl)phenyl)ethan-1-amine
• (R)-1-(3-(trifluoroMethyl)phenyl)ethanaMine-HCl
• Benzenemethanamine, α-methyl-3-(trifluoromethyl)-, (αR)-
• Benzenemethanamine, a-methyl-3-(trifluoromethyl)-, (aR)-
• (1R)-1-[3-(trifluoromethyl)phenyl]ethan-1-amine
• (R,S)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• ODZXRBRYQGYVJY-ZCFIWIBFSA-N
• RP24900
• NE44702
• AS-
• (R)-1-(3-Trifluoromethyl-phenyl)-ethylamine
• WTEYASZVRNRQCN-ZCFIWIBFSA-N
• (R)-1-(3-(Trifluoromethyl)phenyl)ethylamine
• A805761
• SCHEMBL1728826
• DTXSID50381250
• AS-55157
• Y10307
• 127852-30-6
• EX-A4111
• AKOS010401800
• MFCD03093005
• EN300-82056
• AKOS015840206
• CS-0000150
• Z360055380
• (1R)-1-[3-(Trifluoromethyl)phenyl]ethanamine

• MDL： MFCD03093005
• Inchi： 1S/C9H10F3N/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6H,13H2,1H3/t6-/m1/s1
• InChI Key： ODZXRBRYQGYVJY-ZCFIWIBFSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 189.07700
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.1

Experimental Properties

• PSA: 26.02000
• LogP: 3.42540

(1R)-1-[3-(Trifluoromethyl)phenyl]ethanamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：